Cas no 751461-70-8 (7-amino-3,4-dihydro-2(1H)-Isoquinolineethanol)

• Product Name: 7-amino-3,4-dihydro-2(1H)-Isoquinolineethanol
• CAS No: 751461-70-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 2136149
• PubChem ID: 54177489
• Update Time: 2025-05-23

7-amino-3,4-dihydro-2(1H)-Isoquinolineethanol Chemical and Physical Properties

Names and Identifiers

• 7-amino-3,4-dihydro-2(1H)-Isoquinolineethanol
• 2-(7-amino-3,4-dihydro-1H-isoquinolin-2-yl)ethanol
• 751461-70-8
• OZLADJXIVNANRO-UHFFFAOYSA-N
• AKOS017529585
• 2-(7-Amino-3,4-dihydroisoquinolin-2(1H)-yl)ethanol
• DA-35834
• SCHEMBL1948812

• Inchi： 1S/C11H16N2O/c12-11-2-1-9-3-4-13(5-6-14)8-10(9)7-11/h1-2,7,14H,3-6,8,12H2
• InChI Key： OZLADJXIVNANRO-UHFFFAOYSA-N
• SMILES： OCCN1CC2C=C(C=CC=2CC1)N

Computed Properties

• Exact Mass: 192.126263138Da
• Monoisotopic Mass: 192.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-amino-3,4-dihydro-2(1H)-Isoquinolineethanol

7-Amino-3,4-Dihydro-2(1H)-Isoquinolineethanol: A Comprehensive Overview

The compound with CAS No. 751461-70-8, commonly referred to as 7-amino-3,4-dihydro-2(1H)-isoquinolineethanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinoline family, a class of heterocyclic organic compounds known for their diverse biological activities and structural versatility. The isoquinoline core of this molecule provides a unique scaffold for various functional groups, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the potential of 7-amino-3,4-dihydro-2(1H)-isoquinolineethanol in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the synthesis of isoquinoline alkaloids. These alkaloids are known for their roles in various pharmacological actions, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of the amino group at the 7-position of the isoquinoline ring introduces additional reactivity, enabling the molecule to participate in a wide range of chemical transformations.

The synthesis of 7-amino-3,4-dihydro-2(1H)-isoquinolineethanol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the reduction of an isoquinoline derivative followed by amino group introduction through nucleophilic substitution or other suitable methods. The ethanol moiety attached to the isoquinoline ring adds hydrophilicity to the molecule, which can be advantageous in certain biological applications where solubility is critical.

In terms of applications, 7-amino-3,4-dihydro-2(1H)-isoquinolineethanol has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of sensors and advanced materials with tailored properties.

The structural flexibility of 7-amino-3,4-dihydro-2(1H)-isoquinolineethanol also makes it an ideal starting material for combinatorial chemistry and high-throughput screening efforts. By modifying different positions on the isoquinoline ring or incorporating additional functional groups, chemists can generate libraries of compounds with diverse biological profiles. This approach has been instrumental in identifying lead compounds for therapeutic interventions against various diseases.

Moreover, the environmental impact of synthesizing and using 7-amino-3,4-dihydro-2(1H)-isoquinolineethanol has been a topic of interest in green chemistry circles. Researchers are exploring more sustainable methods to produce this compound, such as using biocatalysts or employing solvent-free reaction conditions. These efforts aim to reduce waste generation and minimize the ecological footprint associated with its production.

In conclusion, 7-amino-3,4-dihydro-2(1H)-isoquinolineethanol is a versatile compound with significant potential across multiple disciplines. Its role as a building block in organic synthesis, coupled with its promising applications in pharmacology and materials science, underscores its importance in contemporary research. As advancements in synthetic methodologies and computational modeling continue to evolve, we can expect even more innovative uses for this remarkable molecule.